![molecular formula C17H16BrN3O3S B2373294 6-Acetyl-2-(4-bromobenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide CAS No. 864927-49-1](/img/structure/B2373294.png)
6-Acetyl-2-(4-bromobenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-Acetyl-2-(4-bromobenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H16BrN3O3S and its molecular weight is 422.3. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimycobacterial Properties
One significant area of application for derivatives of 6-Acetyl-2-(4-bromobenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is in antimycobacterial research. A study by Nallangi et al. (2014) synthesized and evaluated twenty derivatives of this compound against Mycobacterium tuberculosis. Among these, a hexahydrocycloocta[b]thiophene derivative was most active against MTB, surpassing the activity of standard drugs like Ethambutol and Ciprofloxacin (Nallangi et al., 2014).
Antimicrobial Activity
The antimicrobial properties of derivatives of 6-Acetyl-2-(4-bromobenzamido)-tetrahydrothieno[2,3-c]pyridine-3-carboxamide have been extensively researched. Abdel-rahman et al. (2002) synthesized new pyridothienopyrimidines and pyridothienotriazines from this compound, demonstrating significant antimicrobial activities (Abdel-rahman et al., 2002). Another study by Bakhite et al. (2004) reported similar findings with new pyridothienopyrimidine derivatives showing antimicrobial effects (Bakhite et al., 2004).
Synthesis of Novel Compounds
This compound serves as a precursor for the synthesis of various novel chemical entities. Samala et al. (2014) developed 26 derivatives of tetrahydrothieno[2,3-c]pyridine-3-carboxamide, which were evaluated for Mycobacterium tuberculosis inhibition. The most active compound demonstrated significant inhibition of MTB (Samala et al., 2014).
Antibacterial Activity
Studies have also focused on the antibacterial activity of this compound's derivatives. Doshi et al. (2015) synthesized 6-tosyl-tetrahydrothieno[2,3-c]pyridine-3-carboxamide analogues and tested them against various bacteria, noting their effectiveness against Staphylococcus aureus and Escherichia coli (Doshi et al., 2015).
Anti-inflammatory Activity
In the field of anti-inflammatory research, Chiriapkin et al. (2021) discussed the synthesis of tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine-4(3h)-one, a derivative with potential anti-inflammatory activity, highlighting the promise of further biological studies (Chiriapkin et al., 2021).
Cytotoxicity Studies
Research into the cytotoxicity of derivatives of this compound has been conducted. Hung et al. (2014) synthesized and tested thieno[2,3-b]pyridines-2-carboxamides derivatives, finding some with significant antiproliferative activity against various cancer cell lines (Hung et al., 2014).
Properties
IUPAC Name |
6-acetyl-2-[(4-bromobenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrN3O3S/c1-9(22)21-7-6-12-13(8-21)25-17(14(12)15(19)23)20-16(24)10-2-4-11(18)5-3-10/h2-5H,6-8H2,1H3,(H2,19,23)(H,20,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHEDHBYGQSFBOX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrN3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.